Cas no 61564-14-5 (Benzo[f][1,7]naphthyridine, 6-oxide)

• Product Name: Benzo[f][1,7]naphthyridine, 6-oxide
• CAS No: 61564-14-5
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• CID: 474668
• PubChem ID: 12278628
• Update Time: 2025-04-19

Benzo[f][1,7]naphthyridine, 6-oxide Chemical and Physical Properties

Names and Identifiers

• Benzo[f][1,7]naphthyridine, 6-oxide
• 6-oxidobenzo[f][1,7]naphthyridin-6-ium
• 61564-14-5
• DTXSID30483847

• Inchi： 1S/C12H8N2O/c15-14-8-11-9(5-3-7-13-11)10-4-1-2-6-12(10)14/h1-8H
• InChI Key： RGPQRYQDLTZUMH-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C2C(C=CC=N2)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 196.06374
• Monoisotopic Mass: 196.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 39.83